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Compound of Interest

Compound Name: Xamoterol hemifumarate

Cat. No.: B12832005 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Xamoterol hemifumarate, a potent β1-adrenoceptor partial agonist. Adherence to

these procedures is critical to minimize exposure risk and ensure the integrity of your research.

Xamoterol hemifumarate is a crystalline solid that should be considered hazardous until more

comprehensive toxicological information is available.[1] Formulations containing this compound

have been used in the treatment of heart failure.[2] As a precaution, it is crucial to prevent

ingestion, inhalation, and contact with skin and eyes.[1] Always wash hands thoroughly after

handling.[1]

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step toward safe handling.
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Property Value Source

Molecular Formula C₁₆H₂₅N₃O₅ • ½C₄H₄O₄ [1]

Molecular Weight 397.4 g/mol [2]

Appearance Crystalline solid [1][2]

Solubility DMSO: 100 mMWater: 50 mM [1][2]

Storage Store at -20°C [1]

Stability ≥ 4 years [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is your first line of defense against accidental exposure. The

following PPE is mandatory when handling Xamoterol hemifumarate:

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes.

Hand Protection: Use powder-free nitrile or neoprene gloves. Given the lack of specific

permeation data, it is recommended to double-glove. Gloves should be changed regularly

and immediately if contaminated.

Body Protection: A disposable, fluid-resistant laboratory coat or gown is required. Ensure it is

fully buttoned.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood or other ventilated enclosure, a NIOSH-approved respirator (e.g., N95 or higher)

is necessary to prevent inhalation of airborne particles.

Operational Plan for Safe Handling
A step-by-step approach ensures safety at every stage of the experimental workflow.

1. Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.
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Wear appropriate PPE (gloves, lab coat, eye protection) when unpacking.

Verify the container label matches the order information.

Store the compound at the recommended temperature of -20°C in a designated and clearly

labeled area.

2. Preparation of Stock Solutions:

All manipulations involving the solid compound should be performed in a certified chemical

fume hood or a powder containment hood to minimize inhalation risk.

Before weighing, ensure the balance is clean and located in an area with minimal air

currents.

Use a dedicated set of spatulas and weighing papers.

To prepare a stock solution, dissolve the Xamoterol hemifumarate in the solvent of choice,

such as DMSO or water.[1] It is recommended to purge the solvent with an inert gas before

dissolution.[1]

Aqueous solutions should not be stored for more than one day.[1]

3. Experimental Use:

Clearly label all solutions containing Xamoterol hemifumarate.

When transferring solutions, use appropriate tools such as calibrated pipettes to avoid spills.

Conduct all experimental procedures involving the compound within a well-ventilated area,

preferably a fume hood.

4. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill with absorbent material.
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For solid spills, carefully sweep or vacuum the material into a sealed container. Avoid

generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container.

Clean the spill area with a suitable decontamination solution.

5. Disposal Plan:

All waste contaminated with Xamoterol hemifumarate, including empty containers, used

PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of this material down the drain.

Emergency Procedures
In case of accidental exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Safe Handling Workflow for Xamoterol Hemifumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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